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Compound of Interest

Compound Name: Propachlor

Cat. No.: B1678252

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of propachlor as a pre-
emergence herbicide in agricultural research. This document includes summaries of
guantitative data on its efficacy, detailed experimental protocols for field trials, and
visualizations of its mode of action and experimental workflows.

General Information

o Chemical Name: 2-chloro-N-isopropylacetanilide
o Trade Names: Ramrod, Bexton, Niticid, Satecid[1]
o Herbicide Group: Group 15 (VLCFA Inhibitors)

e Mode of Action: Propachlor is a selective, systemic herbicide that controls weeds by
inhibiting cell formation and protein synthesis.[2] Specifically, it inhibits the synthesis of very-
long-chain fatty acids (VLCFAS), which are essential for cell division.[2]

e Primary Use: Pre-emergence control of annual grasses and some broadleaf weeds.[1]

o Formulations: Available in flake, pelletized, and concentrated liquid forms.[1]

Crop and Weed Spectrum
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Propachlor has been registered for use in a variety of crops to control a range of annual
grasses and broadleaf weeds.

Table 1: Example Crops and Weeds Controlled by Propachlor

Target Crops Weeds Controlled
Grain Sorghum (Milo)[1][3] Annual Ryegrass
Corn (Field, Hybrid Seed, Silage)[1] Barnyardgrass
Soybeans[4] Pimpernel

Peas Chickweed
Pumpkins Deadnettle

Cotton Fleabane

Flax Shepherd's purse
Mustard (Brown and White)[5] Fathen (Pigweed)[3]

Quantitative Data on Weed Control Efficacy

The efficacy of propachlor can vary depending on the application rate, soil type, rainfall, and
weed species present. The following tables summarize available quantitative data from
research studies.

Weed Control in Sorghum
Table 2: Efficacy of Propachlor in Grain Sorghum
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Application Rate

(Active Ingredient) Target Weeds Efficacy Source
4.0 - 5.0 Ibs/acre Most annual grasses Excellent [3]
4.0 - 5.0 Ibs/acre Sandbur Inconsistent [3]
4.0 - 5.0 Ibs/acre Pigweed Satisfactory [3]

70% total weed
Not Specified Broadleaved weeds control (when used

alone)

Note: Higher rates are recommended for heavy soils and higher rainfall areas.[3] Propachlor's
efficacy on broadleaf weeds can be inconsistent, and tank-mixing with other herbicides may be
necessary for broader spectrum control.[3]

Weed Control in Mustard

A study on weed control in brown and white mustard suggested propachlor as a herbicide that
merits further study at an application rate of 4.3 kg/ha .[5] However, specific percentage
efficacy data was not provided in the available research.

Note: Currently, there is insufficient quantitative data from the cited research to populate
detailed efficacy tables for corn and soybeans.

Experimental Protocols

The following protocols are generalized methodologies for conducting field trials to evaluate the
efficacy of pre-emergence herbicides like propachlor.

Protocol for Pre-Emergence Herbicide Field Efficacy
Trial

This protocol outlines the steps for a randomized complete block design field trial to assess the
efficacy of propachlor.

1. Site Selection and Preparation:
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Select a field with a known history of uniform weed infestation.

Conduct soil analysis to determine soil type, organic matter content, and pH.

Prepare the seedbed according to standard agricultural practices for the selected crop to
ensure a uniform surface for herbicide application.

. Experimental Design:

Use a randomized complete block design with a minimum of three to four replications.
Plot size should be adequate to minimize edge effects (e.g., 3 meters by 10 meters).
Include an untreated control (weedy check) and a weed-free control (hand-weeded) for
comparison.

. Herbicide Application:

Calibrate the sprayer to deliver the desired volume (e.g., 200-400 L/ha) at a constant
pressure and speed.

Apply propachlor at various rates (e.g., low, medium, and high recommended rates) to the
soil surface immediately after planting and before crop or weed emergence.

Ensure uniform application across each plot.

. Data Collection:

Weed Control Efficacy: Visually assess weed control at regular intervals (e.g., 14, 28, and 56
days after treatment) using a scale of 0% (no control) to 100% (complete control) for each
weed species.

Weed Density and Biomass: At a specified time point, count the number of weeds per unit
area (e.g., per square meter) and harvest the above-ground weed biomass. Dry the biomass
to a constant weight.

Crop Phytotoxicity: Visually assess crop injury at regular intervals using a scale of 0% (no
injury) to 100% (crop death).

Crop Yield: Harvest the crop from the center rows of each plot to avoid edge effects and
determine the final yield.

. Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a randomized
complete block design.

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences between
treatment means.
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Visualizations
Propachlor's Mode of Action and Degradation

Propachlor acts by inhibiting the synthesis of very-long-chain fatty acids (VLCFASs), which
disrupts cell division and protein synthesis in susceptible weeds. In the solil, it undergoes
microbial degradation into several metabolites.
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Caption: Propachlor's mechanism of action in plants and its degradation pathway in soil.

Experimental Workflow for Herbicide Efficacy Trial

The following diagram illustrates the logical flow of a typical field experiment to evaluate the
efficacy of a pre-emergence herbicide.

Site Selection & Experimental Design Herbicide Application
Field Preparation (Randomized Blocks) (Pre-emergence)

Data Collection Statistical Analysis

S (Weed Control, Crop Injury, Yield) (ANOVA)

Reporting of Results End

Click to download full resolution via product page

Caption: A typical workflow for a pre-emergence herbicide efficacy field trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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